Cas no 2097917-01-4 (N-{2-hydroxy-2-4-(thiophen-3-yl)phenylethyl}-3,5-dimethyl-1,2-oxazole-4-carboxamide)

• Product name: N-{2-hydroxy-2-4-(thiophen-3-yl)phenylethyl}-3,5-dimethyl-1,2-oxazole-4-carboxamide
• CAS No: 2097917-01-4
• MF: C₁₈H₁₈N₂O₃S
• MW: 342.412123203278
• CID: 6142883
• PubChem ID: 126852776

N-{2-hydroxy-2-4-(thiophen-3-yl)phenylethyl}-3,5-dimethyl-1,2-oxazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{2-hydroxy-2-4-(thiophen-3-yl)phenylethyl}-3,5-dimethyl-1,2-oxazole-4-carboxamide
• AKOS032466073
• F6517-4871
• N-[2-hydroxy-2-(4-thiophen-3-ylphenyl)ethyl]-3,5-dimethyl-1,2-oxazole-4-carboxamide
• N-{2-hydroxy-2-[4-(thiophen-3-yl)phenyl]ethyl}-3,5-dimethyl-1,2-oxazole-4-carboxamide
• 2097917-01-4

• Inchi： 1S/C18H18N2O3S/c1-11-17(12(2)23-20-11)18(22)19-9-16(21)14-5-3-13(4-6-14)15-7-8-24-10-15/h3-8,10,16,21H,9H2,1-2H3,(H,19,22)
• InChI Key： LVKFTLSWIJWYTG-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1C=CC(=CC=1)C(CNC(C1C(C)=NOC=1C)=O)O

Computed Properties

• Exact Mass: 342.10381361g/mol
• Monoisotopic Mass: 342.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104Ų
• XLogP3: 2.6

Additional information on N-{2-hydroxy-2-4-(thiophen-3-yl)phenylethyl}-3,5-dimethyl-1,2-oxazole-4-carboxamide

Comprehensive Overview of N-{2-hydroxy-2-4-(thiophen-3-yl)phenylethyl}-3,5-dimethyl-1,2-oxazole-4-carboxamide (CAS No. 2097917-01-4)

The compound N-{2-hydroxy-2-4-(thiophen-3-yl)phenylethyl}-3,5-dimethyl-1,2-oxazole-4-carboxamide, identified by its CAS number 2097917-01-4, is a sophisticated organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. Its unique structural features, including a thiophene ring and an oxazole moiety, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive compound due to its hybrid structure, which combines aromatic and heterocyclic elements.

In recent years, the demand for novel heterocyclic compounds like N-{2-hydroxy-2-4-(thiophen-3-yl)phenylethyl}-3,5-dimethyl-1,2-oxazole-4-carboxamide has surged, driven by advancements in drug discovery and material science. The thiophene ring, a key component of this molecule, is known for its electron-rich properties, making it valuable in the development of organic semiconductors and photovoltaic materials. Meanwhile, the oxazole group is frequently explored for its antimicrobial and anti-inflammatory properties, aligning with current trends in combating antibiotic resistance.

One of the most frequently asked questions about this compound revolves around its synthesis and scalability. The CAS 2097917-01-4 compound is typically synthesized through multi-step organic reactions, including condensation and cyclization processes. Its hydroxyethyl side chain further enhances its solubility, a critical factor for bioavailability in pharmaceutical formulations. This attribute has led to increased interest in its potential as a scaffold for prodrug development, particularly in targeted drug delivery systems.

Another hot topic in the scientific community is the computational modeling of N-{2-hydroxy-2-4-(thiophen-3-yl)phenylethyl}-3,5-dimethyl-1,2-oxazole-4-carboxamide. Molecular docking studies have suggested that this compound may interact with specific enzyme active sites, hinting at its potential as an inhibitor for diseases like diabetes or cancer. Such findings are often highlighted in academic searches, as researchers look for heterocyclic compounds with therapeutic potential.

From an industrial perspective, the stability and shelf-life of CAS 2097917-01-4 are critical considerations. The compound's resistance to hydrolysis and oxidation under standard storage conditions makes it a viable candidate for long-term applications. Additionally, its compatibility with common organic solvents facilitates its use in various formulations, addressing another common query among chemists and formulators.

Environmental and regulatory aspects of N-{2-hydroxy-2-4-(thiophen-3-yl)phenylethyl}-3,5-dimethyl-1,2-oxazole-4-carboxamide are also under scrutiny. While it is not classified as hazardous, its biodegradability and ecotoxicological profile are subjects of ongoing research. This aligns with the growing emphasis on green chemistry and sustainable practices in the chemical industry.

In summary, N-{2-hydroxy-2-4-(thiophen-3-yl)phenylethyl}-3,5-dimethyl-1,2-oxazole-4-carboxamide (CAS 2097917-01-4) represents a versatile and promising compound with applications spanning pharmaceuticals, materials science, and beyond. Its structural complexity and functional diversity continue to inspire innovative research, making it a focal point for both academic and industrial investigations.